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Compound of Interest

Compound Name: JNJ-42314415

Cat. No.: B12398950 Get Quote

Immediate Action Required: Obtain the Safety Data Sheet (SDS) for JNJ-42314415.

A specific Safety Data Sheet (SDS) for JNJ-42314415 is not publicly available through

standard searches. The SDS is the most critical document for ensuring the safe handling and

proper disposal of this research chemical. It is imperative that researchers, scientists, and drug

development professionals obtain the SDS directly from the manufacturer or supplier of JNJ-
42314415 before handling or disposing of the substance. This document will provide specific,

mandatory instructions and safety precautions.

Without the SDS, it is not possible to provide definitive, step-by-step disposal procedures for

JNJ-42314415. The following information is a set of general guidelines for the disposal of

laboratory chemical waste and should not be considered a substitute for the specific

instructions in the SDS.

General Guidelines for Laboratory Chemical Waste
Disposal
These are general procedures and may need to be adapted based on local regulations and the

specific hazards outlined in the SDS for JNJ-42314415.

1. Waste Identification and Segregation:

Treat all waste materials containing JNJ-42314415 as hazardous chemical waste unless

confirmed otherwise by a qualified professional and the SDS.
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Do not mix JNJ-42314415 waste with other chemical waste streams unless compatibility is

confirmed. Incompatible chemicals can react violently, producing heat or toxic gases.

Segregate waste into categories such as halogenated solvents, non-halogenated solvents,

solid waste, and aqueous waste.

2. Waste Collection and Storage:

Use appropriate, leak-proof, and clearly labeled containers for waste collection. Plastic

containers are often preferred over glass to minimize the risk of breakage.

The waste container must be labeled with the words "Hazardous Waste" and the full

chemical name "JNJ-42314415". For mixtures, list all components.

Keep waste containers securely closed except when adding waste.

Store waste in a designated, well-ventilated, and secure area away from general laboratory

traffic.

3. Disposal of Empty Containers:

An empty container that held a hazardous chemical may still contain hazardous residue.

Containers that held acutely hazardous waste may require triple rinsing with a suitable

solvent. The rinsate must be collected and disposed of as hazardous waste.[1][2]

Once properly decontaminated, labels on the empty container should be defaced before

disposal in regular trash.[1]

4. Final Disposal:

Disposal of chemical waste is regulated and must be handled by a licensed hazardous waste

disposal service or the institution's Environmental Health and Safety (EHS) department.[3]

Do not dispose of JNJ-42314415 down the drain or in regular trash.[3][4]

Contact your institution's EHS office to arrange for the pickup and disposal of the chemical

waste.[3][5]
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For investigational drug products like JNJ-42314415, specific protocols often apply:

Unused or expired investigational drugs may need to be returned to the study sponsor or

destroyed according to the sponsor's specific instructions.[6][7]

Destruction of investigational products often requires incineration at a permitted hazardous

waste facility.[6][8]

Strict documentation and witnessing of the destruction process may be required.[6]

General Chemical Waste Disposal Workflow
The following diagram illustrates a general workflow for the disposal of laboratory chemical

waste.
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General Laboratory Chemical Waste Disposal Workflow

No quantitative data regarding the specific disposal parameters for JNJ-42314415 were found

in the public domain. For detailed experimental protocols related to the handling and disposal
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of this compound, consultation with the manufacturer and the specific SDS is essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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